Cas no 54126-47-5 (2-Propanol, 1-[(1-methylethyl)amino]-3-[[3-(4-morpholinyl)pyrazinyl]oxy]-)

2-Propanol, 1-[(1-methylethyl)amino]-3-[[3-(4-morpholinyl)pyrazinyl]oxy]- Properties

Names and Identifiers

• 2-Propanol, 1-[(1-methylethyl)amino]-3-[[3-(4-morpholinyl)pyrazinyl]oxy]-
• 1-(3-morpholin-4-ylpyrazin-2-yl)oxy-3-(propan-2-ylamino)propan-2-ol
• 1-{[3-(Morpholin-4-yl)pyrazin-2-yl]oxy}-3-[(propan-2-yl)amino]propan-2-ol
• GELFEZBCHFCUED-UHFFFAOYSA-N
• 3-Morpholinyl-2-(3'-isopropylamino-2'-hydroxy-propoxy)-pyrazine
• SCHEMBL20553337
• DTXSID90788300
• 54126-47-5
• +Expand

• InChIKey： GELFEZBCHFCUED-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H24N4O3/c1-11(2)17-9-12(19)10-21-14-13(15-3-4-16-14)18-5-7-20-8-6-18/h3-4,11-12,17,19H,5-10H2,1-2H3
• SMILES： CC(NCC(COC1=NC=CN=C1N1CCOCC1)O)C

Computed Properties

• Exact Mass: 296.18502
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 296.18484064g/mol
• Heavy Atom Count: 21
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 79.74